4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-3,5-diphenyl-1H-pyrazole
• InChI: InChI=1S/C21H15ClN2S/c22-17-11-13-18(14-12-17)25-21-19(15-7-3-1-4-8-15)23-24-20(21)16-9-5-2-6-10-16/h1-14H,(H,23,24)
• InChI Key: MPHGRUXPYOTUSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NN2)C3=CC=CC=C3)SC4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClN2S
• Molecular Weight: 362.9 g/mol

Description

4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole, also known as CDPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. CDPP is a pyrazole derivative that has a unique chemical structure, which makes it an ideal candidate for the development of new drugs and materials.

Mechanism of Action

The mechanism of action of 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole is not fully understood, but it is believed to act through the inhibition of various enzymes and proteins involved in cellular processes. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. The inhibition of these enzymes and proteins by 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole is believed to contribute to its anti-inflammatory, anti-cancer, and anti-bacterial properties.
Biochemical and Physiological Effects:
4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole can induce apoptosis, or programmed cell death, in cancer cells. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In addition, 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has been shown to have anti-inflammatory effects, as it can inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has also been shown to have antibacterial effects, as it can inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole is also stable under normal laboratory conditions, making it easy to handle and store. However, 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to use in certain experiments. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole. In medicine, 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole could be further studied for its potential use as a photosensitizer in photodynamic therapy. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole could also be further studied for its potential use in the treatment of bacterial infections. In agriculture, 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole could be further studied for its potential use as a herbicide or insecticide. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole could also be further studied for its potential use in material science as a building block for the synthesis of new materials with unique properties. Overall, the study of 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has the potential to lead to the development of new drugs, materials, and technologies with significant applications in various fields.

Scientific Research Applications

4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has been extensively studied for its potential applications in various scientific fields. In medicine, 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has also been studied for its potential use as a photosensitizer in photodynamic therapy, a promising treatment for cancer. In agriculture, 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has been shown to have herbicidal and insecticidal properties, making it a potential candidate for the development of new pesticides. 4-[(4-chlorophenyl)thio]-3,5-diphenyl-1H-pyrazole has also been studied for its potential use in material science as a building block for the synthesis of new materials with unique properties.